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Compound of Interest

Compound Name: 3,6-Octanedione

Cat. No.: B030559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 3,6-
octanedione (CAS No: 2955-65-9), a diketone with applications in chemical synthesis. The

information is presented to support research and development activities where this compound

is utilized.

Core Physical and Chemical Properties
The fundamental physical and chemical properties of 3,6-octanedione are summarized in the

table below. These values have been compiled from various chemical data sources.
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Property Value Units

Molecular Formula C8H14O2 -

Molecular Weight 142.196 g/mol

Melting Point 34-36 °C

Boiling Point 227.3 ± 13.0 °C at 760 mmHg

Density 0.9 ± 0.1 g/cm³

Flash Point 82.4 ± 16.8 °C

Vapor Pressure 0.1 ± 0.4 mmHg at 25°C

Solubility Chloroform (Slightly) -

Refractive Index 1.420 -

Data sourced from multiple chemical property databases.[1][2][3]

Experimental Protocols
Detailed experimental protocols for the determination of physical properties for a specific

compound like 3,6-octanedione are often not published in detail, as they typically follow

standardized methodologies. Below is a generalized protocol for the determination of a boiling

point, which is a fundamental physical property.

Objective: To determine the boiling point of a liquid sample (e.g., 3,6-octanedione) at

atmospheric pressure.

Materials:

Sample of 3,6-octanedione

Heating mantle or oil bath

Round-bottom flask

Condenser
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Thermometer

Boiling chips

Distillation head

Receiving flask

Clamps and stand

Procedure:

Apparatus Setup: Assemble a simple distillation apparatus. Place a small volume of 3,6-
octanedione and a few boiling chips into the round-bottom flask.

Heating: Begin to heat the flask gently using the heating mantle or oil bath.

Vaporization: As the liquid heats, it will begin to vaporize. The vapor will rise and enter the

condenser.

Equilibrium: Continue heating until a steady reflux is observed and the temperature reading

on the thermometer stabilizes. This stable temperature is the boiling point.

Data Recording: Record the temperature at which the liquid is boiling and condensing at a

steady rate.

Cooling: Once the boiling point is recorded, remove the heat source and allow the apparatus

to cool down.

The following diagram illustrates the general workflow for this experimental procedure.
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Boiling Point Determination Workflow

Apparatus Setup

Sample Introduction

Gentle Heating

Observation of Vaporization

Temperature Stabilization

Record Boiling Point

Cooling Down

Click to download full resolution via product page

A generalized workflow for determining the boiling point of a liquid.

Logical Relationships of Physical States
The physical state of 3,6-octanedione is dependent on the temperature, as dictated by its

melting and boiling points. The following diagram illustrates this relationship.
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Physical State of 3,6-Octanedione vs. Temperature

Solid State
(T < 34°C)

Liquid State
(34°C ≤ T < 227.3°C)

MeltingFreezing

Gaseous State
(T ≥ 227.3°C)

BoilingCondensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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